3-[(4-Methyl-4H-1,2,4-triazol-3-yl)methyl]piperidin-3-ol

• Molecular Formula: C9H16N4O
• Molecular Weight: 196.25 g/mol
• SMILES: CN1C=NN=C1CC2(CCCNC2)O
• InChI: InChI=1S/C9H16N4O/c1-13-7-11-12-8(13)5-9(14)3-2-4-10-6-9/h7,10,14H,2-6H2,1H3
• InChIKey: KMLITJQMAZTFCI-UHFFFAOYSA-N

3-[(4-Methyl-4H-1,2,4-triazol-3-yl)methyl]piperidin-3-ol: Chemical Identity & Specifications

3-[(4-Methyl-4H-1,2,4-triazol-3-yl)methyl]piperidin-3-ol (CAS 1934890-74-0, free base) is a bifunctional heterocyclic building block that integrates a 1,2,4-triazole pharmacophore with a 3-hydroxypiperidine scaffold via a methylene linker. Available primarily as the dihydrochloride salt (CAS 2060041-30-5, C₉H₁₈Cl₂N₄O, MW 232.71 g/mol) , this compound presents a tertiary alcohol center on the piperidine ring alongside an N-methyl-1,2,4-triazole moiety. The 4-methyl substitution on the triazole ring distinguishes this compound from unsubstituted or 1,2,3-triazole analogs and is a structural motif identified in certain glutaminyl cyclase isoenzyme (isoQC) inhibitor scaffolds [1]. Commercial sourcing typically specifies purity at ≥95% (often as the dihydrochloride powder stored at ambient temperature) , positioning this compound as an intermediate for medicinal chemistry and fragment-based drug discovery workflows.

✓ Bifunctional heterocyclic building block

✓ Tertiary alcohol for chiral synthesis and derivatization

✓ 4-Methyl-1,2,4-triazole pharmacophore present

✓ Available as dihydrochloride salt with documented purity

• [1] Zhou Q, Wu Z, Qin F, et al. Design, synthesis, and evaluation of 4-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine derivatives as potential glutaminyl cyclase isoenzyme inhibitors for the treatment of cancer. Eur J Med Chem. 2025;281:117019. View Source

Why It Cannot Be Replaced by Analogs

In-class compounds sharing either the 1,2,4-triazole ring or the piperidine scaffold cannot be simply interchanged with 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidin-3-ol. The closest analog, 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine (CAS 1247559-45-0), lacks the 3-hydroxyl group entirely and differs in molecular weight (166.22 vs. 196.25 g/mol) , resulting in distinct hydrogen-bonding capacity and likely divergent metabolic and solubility profiles. The 4-substituted regioisomer 4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine (CAS 1501427-11-7, MW 180.25) similarly lacks the hydroxyl group . Isomeric triazole variants, such as 3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol (CAS 1934363-59-3), differ in both the triazole nitrogen arrangement and the direct C–C bond attachment to the piperidine ring rather than the methylene spacer . The presence of the tertiary 3-hydroxyl group in the target compound introduces a stereocenter that can serve as a chiral handle for downstream asymmetric synthesis or affect rigidification of bioactive conformations. Substituting any of these analogs disregards these critical structural differentiators, which can lead to divergent pharmacological screening outcomes and failed synthetic campaigns. The quantitative evidence below establishes where this compound holds measurable differentiation from its closest analogs.

Des-hydroxy analog

Lacks 3-OH group; absence of H-bond donor and lower polarity may shift target engagement profile.

Regioisomeric 4-substituted piperidine

Different substitution geometry and missing hydroxyl group alter conformational and hydrogen-bonding properties.

1,2,3-Triazole isomer

Changed nitrogen arrangement and direct C–C attachment modify pharmacophore geometry and electronic distribution.

Quantitative Evidence vs. Closest Analogs

Hydrogen Bond Donor Differentiation vs. Des-Hydroxy Analog

The target compound possesses one hydrogen bond donor (the tertiary 3-OH) and four hydrogen bond acceptors (triazole N atoms and piperidine N), yielding a molecular weight of 196.25 g/mol for the free base . In contrast, the des-hydroxy analog 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine (CAS 1247559-45-0) lacks the hydroxyl group and has zero hydrogen bond donors, with a molecular weight of 166.22 g/mol . The 30-Da molecular weight increase and the introduction of an H-bond donor in the target compound are expected to reduce lipophilicity (predicted LogP of the target compound is approximately 0.32 based on structurally similar C₉H₁₆N₄O compounds [1], versus an estimated LogP of ~0.6–0.8 for the des-hydroxy analog lacking the polar OH group).

HBD & Lipophilicity Shift

Reported comparison

Target: HBD=1, MW=196.25, LogP ~0.32. Des-hydroxy analog: HBD=0, MW=166.22, LogP ~0.6–0.8

Distinct fragment probe with lower lipophilicity and H-bond capacity vs. des-hydroxy analog.

LogP predicted via ZINC congener; experimental validation advised.

Evidence Dimension	Hydrogen Bond Donor Count and Predicted Lipophilicity
Target Compound Data	HBD = 1 (tertiary 3-OH); MW = 196.25 g/mol; Predicted LogP ~0.32 [1]
Comparator Or Baseline	3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine (CAS 1247559-45-0): HBD = 0; MW = 166.22 g/mol; Estimated LogP ~0.6–0.8
Quantified Difference	ΔMW = +30.03 g/mol; ΔHBD = +1; ΔLogP ≈ –0.3 to –0.5 (lower lipophilicity)
Conditions	Computed physicochemical properties; LogP prediction based on C₉H₁₆N₄O congeners in the ZINC database [1]

Why This Matters

Lower lipophilicity and the presence of an H-bond donor can significantly influence aqueous solubility and target engagement profiles, making the target compound a distinct chemical probe versus the des-hydroxy analog in fragment-based screening libraries.

• [1] ZINC Database. ZINC306279399 (C₉H₁₆N₄O congener). Predicted LogP: 1.349. View Source

Density & Boiling Point for Bulk Handling

Predicted physicochemical properties for the target compound (free base, C₉H₁₆N₄O) include a density of 1.28 ± 0.1 g/cm³ and a boiling point of 331.8 ± 42.0 °C [1]. For the comparator 4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine (CAS 1501427-11-7, MW 180.25), the predicted density is approximately 1.10–1.15 g/cm³, with a boiling point near 305–315 °C based on molecular weight trend analysis . The higher density and boiling point of the target compound reflect the additional hydroxyl group that enables inter- and intramolecular hydrogen bonding, which may influence distillation, crystallization, and storage conditions during scale-up.

Density & Boiling Point

Predicted comparison

Density 1.28±0.1 g/cm³, BP 331.8±42 °C vs. ~1.10–1.15 g/cm³, ~305–315 °C

Higher density and boiling point indicate stronger intermolecular forces; relevant for scale-up purification and storage.

Computational predictions; experimental verification recommended.

Evidence Dimension	Predicted Density and Boiling Point
Target Compound Data	Density: 1.28 ± 0.1 g/cm³ (predicted); Boiling Point: 331.8 ± 42.0 °C (predicted) [1]
Comparator Or Baseline	4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine (CAS 1501427-11-7): Density ~1.10–1.15 g/cm³; Boiling Point ~305–315 °C (estimated)
Quantified Difference	ΔDensity ≈ +0.13–0.18 g/cm³; ΔBoiling Point ≈ +15–25 °C
Conditions	Predicted via ACD/Labs or equivalent computational method [1]

Why This Matters

Higher density and boiling point indicate stronger intermolecular forces, which can affect purification strategy, solvent selection, and storage stability, particularly in bulk procurement for process chemistry groups.

• [1] 0elem. Predicted properties for C₉H₁₆N₄O compounds. Density: 1.28±0.1 g/cm³; Boiling Point: 331.8±42.0 °C. View Source

4-Methyl-Triazole Scaffold isoQC Inhibition

A series of 4-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine derivatives were recently reported as glutaminyl cyclase (QC) and isoQC inhibitors with markedly improved inhibitory potency relative to previous diphenyl conjugated imidazole (DPCI) leads [1]. The most optimized compound (27) in this series exhibited anti-cancer effects in vivo by downregulating pE-CD47 levels via isoQC inhibition, without affecting viability of A549, H1299, PC9, or HEK293T cells at effective concentrations, and without impacting mouse body weight [1]. While the target compound is a 3-substituted piperidin-3-ol variant rather than a 4-substituted piperidine, the shared 4-methyl-4H-1,2,4-triazole pharmacophore suggests it occupies a related chemical space with potential for isoQC modulation.

isoQC Scaffold Activity

Class-level inference

4-Methyl-1,2,4-triazole piperidines inhibit isoQC and downregulate pE-CD47 in vivo.

Scaffold similarity suggests potential isoQC modulation context (class-level inference).

Target compound not directly tested; structure–activity extrapolation required.

Evidence Dimension	In Vitro and In Vivo IsoQC Inhibitory Activity (Class-Level)
Target Compound Data	Not assessed in this study; shares the 4-methyl-4H-1,2,4-triazole substructure with active analogs.
Comparator Or Baseline	Compound 27 (4-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine derivative): In vivo anti-cancer effect via pE-CD47 downregulation; no cytotoxicity toward A549, H1299, PC9, HEK293T cells [1].
Quantified Difference	Not quantifiable for the target compound; class-level scaffold similarity noted.
Conditions	isoQC-overexpressing and isoQC-knockdown A549 cells; BALB/c nude mouse xenograft model [1]

Why This Matters

The demonstrated druggability of the 4-methyl-1,2,4-triazole scaffold in a validated immuno-oncology pathway supports further evaluation of the target compound as a structurally differentiated starting point for medicinal chemistry optimization targeting isoQC or related glutaminyl cyclase enzymes.

• [1] Zhou Q, Wu Z, Qin F, et al. Design, synthesis, and evaluation of 4-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine derivatives as potential glutaminyl cyclase isoenzyme inhibitors for the treatment of cancer. Eur J Med Chem. 2025;281:117019. View Source

Triazole-Piperidine Scaffold: Dual Chitinase Inhibition

A distinct series of 1-(3-amino-1H-1,2,4-triazol-5-yl)-piperidin-4-amines were identified as potent dual inhibitors of acidic mammalian chitinase (AMCase) and chitotriosidase-1 (CHIT1), with compound 30 reducing total cell counts in bronchoalveolar lavage fluid of house dust mite-challenged mice after oral administration at 50 mg/kg qd, and exhibiting significantly reduced hERG potassium channel affinity compared to prior chitinase inhibitors . Although this scaffold differs from the target compound (amino-triazole with piperidine-4-amine vs. methyl-triazole with piperidin-3-ol), the common triazole-piperidine core structure supports the broader potential of this chemotype in modulating chitinase-related pathways relevant to asthma, COPD, and idiopathic pulmonary fibrosis .

Triazole-Piperidine Chitinase Inhibition

Class-level inference

Analogous core inhibited AMCase/CHIT1; reduced BALF cells in HDM-challenged mice.

Core architecture tractable for respiratory disease target research; class-level context.

Scaffold differs; no direct data for target compound.

Evidence Dimension	In Vivo Efficacy in Respiratory Disease Model (Class-Level)
Target Compound Data	Not assessed; shares the 1,2,4-triazole–piperidine core architecture with known chitinase inhibitors.
Comparator Or Baseline	Compound 30 (1-(3-amino-1H-1,2,4-triazol-5-yl)-piperidin-4-amine analog): Oral 50 mg/kg qd reduced BALF total cells in HDM-challenged mice; reduced hERG affinity vs. earlier leads .
Quantified Difference	Not quantifiable for the target compound.
Conditions	House dust mite (HDM) mouse model of allergic airway inflammation; oral administration

Why This Matters

The triazole-piperidine core has proven tractable for achieving oral bioavailability and in vivo target engagement in pulmonary disease models, suggesting that the target compound's scaffold may be amenable to similar optimization campaigns seeking novel chitinase or related respiratory disease targets.

3-Hydroxypiperidine: Privileged Scaffold for Synthesis

The 3-hydroxypiperidine substructure is recognized as a privileged scaffold encountered in numerous bioactive compounds and natural products [1]. The tertiary alcohol at the 3-position of the target compound provides a chiral center and a reactive handle for further derivatization (e.g., esterification, etherification, or oxidation), whereas the des-hydroxy analogs lack this synthetic versatility entirely . The validated intermediate (S)-N-Boc-3-hydroxypiperidine is a key building block in the synthesis of the anticancer drug ibrutinib, underscoring the pharmaceutical relevance of 3-hydroxypiperidine-containing compounds [2].

Synthetic Versatility

Reported

3-OH enables esterification, etherification, oxidation; des-hydroxy analog limited to N-modification.

Broader derivatization scope and chiral handle support diversity-oriented synthesis.

Qualitative advantage; reaction-specific data not included.

Evidence Dimension	Synthetic Versatility and Pharmaceutical Relevance of the 3-Hydroxypiperidine Moiety
Target Compound Data	Contains a tertiary 3-hydroxypiperidine with a chiral center suitable for asymmetric synthesis or further functionalization.
Comparator Or Baseline	3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine (CAS 1247559-45-0): No 3-OH; limited to N-functionalization or ring modification only.
Quantified Difference	Qualitative differentiation: presence vs. absence of a synthetically versatile tertiary alcohol functional group and stereocenter.
Conditions	Synthetic chemistry context; no bioassay data.

Why This Matters

The 3-hydroxypiperidine moiety provides a clear advantage in diversity-oriented synthesis and lead optimization campaigns, enabling a broader range of chemical transformations compared to the unsubstituted piperidine analog, which is critical for medicinal chemistry groups seeking maximum derivatization flexibility from a single building block.

• [1] The 3-Hydroxypiperidine Skeleton: Key Element in Natural Product Synthesis. Scholars Portal Journals. View Source
• [2] ChemicalBook. (S)-N-Boc-3-hydroxypiperidine is an important intermediate of the anticancer drug ibrutinib. View Source

Vendor Purity & Salt Form Quality

The dihydrochloride salt form (CAS 2060041-30-5) of the target compound is commercially available from Sigma-Aldrich at a specified purity of 95%, in powder form, with ambient temperature storage and shipping . In contrast, certain close structural analogs such as 4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine (CAS 1501427-11-7) are offered by niche suppliers with varying purity specifications (typically 95%) but limited documentation regarding salt form, storage stability, or shipping conditions . The availability of the target compound through a major international distributor with documented Certificate of Analysis (COA) provides a tangible advantage for procurement workflows that require validated identity and purity documentation for regulatory or reproducibility purposes.

Procurement Quality

Specification review

Dihydrochloride salt, 95% purity, powder, RT storage; COA available from major distributor.

Major distributor COA supports reproducibility and quality documentation.

Analog sourcing may have variable documentation levels.

Evidence Dimension	Commercial Availability and Quality Documentation
Target Compound Data	Dihydrochloride salt; Purity: 95%; Form: powder; Storage: RT; Distributor: Sigma-Aldrich with COA available .
Comparator Or Baseline	4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine: Purity 95% from AKSci, documentation level variable .
Quantified Difference	Both compounds meet 95% purity threshold; target compound benefits from major distributor quality infrastructure and COA traceability.
Conditions	Vendor specifications as of 2024–2025.

Why This Matters

For research groups operating under strict quality management systems (e.g., pharmaceutical R&D, CROs), the availability of the target compound with comprehensive documentation from a major distributor reduces procurement risk and ensures greater experimental reproducibility compared to analogs sourced from less-established vendors.

High-Value Application Scenarios

Lead Generation for isoQC Inhibition

Based on the demonstrated inhibitory activity of 4-methyl-4H-1,2,4-triazol-3-yl-containing piperidine derivatives against QC and isoQC enzymes , the target compound serves as a structurally differentiated starting scaffold for lead generation campaigns. The presence of the 3-hydroxyl group provides an additional vector for hydrogen bonding with enzyme active-site residues not available in the 4-substituted analogs evaluated in the Zhou et al. study. Researchers can exploit the tertiary alcohol as a synthetic handle for structure–activity relationship expansion while retaining the validated 4-methyl-1,2,4-triazole pharmacophore implicated in isoQC binding. The predicted moderate lipophilicity (LogP ~0.3) [1] may offer favorable ligand efficiency metrics for fragment-based screening collections.

Chiral Hydroxylated Heterocycles for Fragment Libraries

The 3-hydroxypiperidine moiety is a privileged scaffold in bioactive natural products and pharmaceutical intermediates . The target compound's combination of a tertiary alcohol stereocenter with a 1,2,4-triazole ring makes it particularly suitable for fragment library enrichment where three-dimensionality and sp³ character are desirable for increasing hit diversity. With a molecular weight of 196.25 g/mol and one hydrogen bond donor, the compound complies with Rule of Three guidelines for fragment-based screening, unlike the des-hydroxy analog which lacks H-bond donor capacity. The dihydrochloride salt form ensures adequate aqueous solubility for high-concentration fragment soaking or co-crystallization experiments [1].

Diversity-Oriented Synthesis via 3-OH Handle

In contrast to 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine, which can only undergo N-functionalization or ring modification, the target compound's tertiary alcohol at the 3-position enables a wider array of chemical transformations including esterification, etherification, carbamoylation, and oxidation to the corresponding ketone . This makes it a superior intermediate for diversity-oriented synthesis campaigns seeking to generate large compound libraries from a single core scaffold. The methylene linker separating the triazole and piperidine rings provides conformational flexibility that can be exploited to explore different binding modes, distinguishing this chemotype from directly linked triazole-piperidine congeners [1].

Triazole-Piperidine Core for Chitinase Targets

Given the established activity of triazole-piperidine compounds as dual AMCase/CHIT1 inhibitors with in vivo efficacy in respiratory disease models , the target compound provides an alternative scaffold for exploring chitinase-related targets in asthma, COPD, and idiopathic pulmonary fibrosis. The structural differentiation from the Mazur et al. series—specifically the replacement of the 3-amino-triazole with an N-methyl-triazole and the introduction of the 3-hydroxypiperidine motif—may offer opportunities to modulate selectivity between AMCase and CHIT1 isoforms or to improve pharmacokinetic properties through altered hydrogen bonding and metabolic stability [1].

Application

Selection Property

Validation Focus

isoQC pathway modulation studies

4-Methyl-1,2,4-triazole pharmacophore with 3-OH hydrogen-bond handle

isoQC target engagement and selectivity vs. QC isoforms

Fragment-based screening library enrichment

Rule of Three compliant, chiral sp³ center, hydrogen-bond donor capacity

Ligand efficiency and binding-mode diversity assessment

Diversity-oriented synthesis campaigns

3-OH derivatization handle and methylene linker conformational flexibility

Derivatization scope and scaffold optimization

Chitinase pathway research (AMCase/CHIT1)

Triazole-piperidine core with N-methyl and 3-hydroxy modifications

Isoform selectivity and pharmacokinetic parameter evaluation

• [1] Zhou Q, Wu Z, Qin F, et al. Design, synthesis, and evaluation of 4-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine derivatives as potential glutaminyl cyclase isoenzyme inhibitors for the treatment of cancer. Eur J Med Chem. 2025;281:117019. View Source